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Compound of Interest

Compound Name: 2-Fluorobenzophenone

Cat. No.: B1294949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
Fluorobenzophenone as a photoinitiator in ultraviolet (UV)-curable coatings and inks. This

document details its mechanism of action, formulation guidelines, and experimental protocols

for performance evaluation.

Introduction to 2-Fluorobenzophenone
2-Fluorobenzophenone is an aromatic ketone that functions as a Type II photoinitiator in free-

radical photopolymerization.[1][2] Upon absorption of UV radiation, it initiates the rapid cross-

linking of monomers and oligomers, transforming a liquid formulation into a solid, durable film.

Its fluorine substitution can influence its photochemical reactivity and compatibility within

various formulations.[3]
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Property Value

CAS Number 342-24-5

Molecular Formula C₁₃H₉FO

Molecular Weight 200.21 g/mol

Appearance Colorless to light orange to yellow clear liquid

Boiling Point 190 °C @ 29 mmHg

Purity ≥ 98% (GC)

Mechanism of Action: Type II Photoinitiation
2-Fluorobenzophenone follows a Type II photoinitiation mechanism, which is a bimolecular

process requiring a co-initiator or synergist, typically a tertiary amine.[1][4]

The process can be summarized in the following steps:

Photoexcitation: 2-Fluorobenzophenone absorbs UV light, promoting it to an excited singlet

state, which then undergoes intersystem crossing to a more stable triplet state.

Hydrogen Abstraction: The excited triplet state of 2-Fluorobenzophenone abstracts a

hydrogen atom from the co-initiator (e.g., a tertiary amine).

Radical Formation: This hydrogen abstraction process generates two radicals: a ketyl radical

from the 2-Fluorobenzophenone and an alkylamino radical from the co-initiator.

Initiation of Polymerization: The highly reactive alkylamino radical is the primary initiator of

the polymerization of acrylate or other vinyl monomers in the formulation.
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Figure 1. Type II photoinitiation pathway of 2-Fluorobenzophenone.

Application in UV-Curable Formulations
2-Fluorobenzophenone can be incorporated into a variety of UV-curable coatings and inks for

applications on diverse substrates such as plastics, wood, metal, and paper.[5]

Example Formulation - Clear UV-Curable Coating
This formulation provides a starting point for a general-purpose clear coating. Adjustments to

the components and their concentrations may be necessary to achieve desired properties.
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Component Function Weight %

Epoxy Acrylate Oligomer

Primary film former, provides

hardness and chemical

resistance

40 - 60

Tripropyleneglycol Diacrylate

(TPGDA)

Reactive diluent, adjusts

viscosity and improves

flexibility

30 - 50

2-Fluorobenzophenone Photoinitiator 2 - 5

Triethanolamine (TEA) Co-initiator 3 - 6

Leveling Agent Improves surface smoothness 0.1 - 1

Defoamer Prevents air bubble formation 0.1 - 0.5

Example Formulation - UV-Curable Ink (Magenta)
This example outlines a basic formulation for a UV-curable magenta ink. Pigment dispersion

and stability are critical factors in ink formulations.
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Component Function Weight %

Urethane Acrylate Oligomer
Binder, provides adhesion and

flexibility
30 - 40

Isobornyl Acrylate (IBOA)
Reactive diluent, improves

hardness and adhesion
20 - 30

Magenta Pigment Dispersion Colorant 15 - 25

2-Fluorobenzophenone Photoinitiator 3 - 6

Ethyl 4-

(dimethylamino)benzoate

(EDB)

Co-initiator 4 - 8

Dispersing Agent Stabilizes pigment dispersion 1 - 2

Stabilizer
Prevents premature

polymerization
0.1 - 0.5

Experimental Protocols for Performance Evaluation
A systematic evaluation of the performance of 2-Fluorobenzophenone in a UV-curable

formulation is crucial for optimizing its concentration and achieving desired coating or ink

properties.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1294949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation Preparation

Coating/Ink Application

UV Curing

Performance Testing

Cure Kinetics Analysis Physical Property Testing

Data Analysis and Optimization

Click to download full resolution via product page

Figure 2. General experimental workflow for evaluating photoinitiators.

Cure Kinetics Analysis
4.1.1. Real-Time Fourier Transform Infrared (RT-FTIR) Spectroscopy

This technique monitors the disappearance of the acrylate double bond peak (typically around

810 cm⁻¹ or 1635 cm⁻¹) in real-time during UV exposure, providing data on the rate and

degree of conversion.[6][7]

Protocol:
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Sample Preparation: Place a small, uniform drop of the liquid formulation between two

transparent substrates (e.g., KBr pellets or polypropylene films).

Instrument Setup: Position the sample in the FTIR spectrometer's sample compartment,

equipped with a UV light guide.

Data Acquisition: Initiate simultaneous UV irradiation and FTIR spectral acquisition. Collect

spectra at regular, short intervals (e.g., every 0.1 seconds).

Data Analysis: Calculate the degree of conversion at each time point by monitoring the

decrease in the area of the acrylate peak relative to an internal standard peak that does not

change during the reaction.

4.1.2. Photo-Differential Scanning Calorimetry (Photo-DSC)

Photo-DSC measures the heat released during the exothermic polymerization reaction upon

UV irradiation, which is proportional to the rate of reaction.

Protocol:

Sample Preparation: Place a small, accurately weighed amount of the liquid formulation into

an open aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell. The

instrument should be equipped with a UV light source.

Measurement: Equilibrate the sample at the desired temperature. Initiate UV irradiation and

record the heat flow as a function of time.

Data Analysis: Integrate the exothermic peak to determine the total heat of polymerization.

The peak maximum corresponds to the maximum polymerization rate.

Quantitative Data Summary (Template):
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Photoinitiator
System

Concentration
(wt%)

Time to 90%
Conversion (s) (RT-
FTIR)

Maximum
Polymerization
Rate (W/g) (Photo-
DSC)

2-

Fluorobenzophenone /

TEA

3 / 4 [Experimental Data] [Experimental Data]

Benzophenone / TEA 3 / 4 [Experimental Data] [Experimental Data]

Commercial

Photoinitiator X
3 [Experimental Data] [Experimental Data]

Physical Property Testing of Cured Films
4.2.1. Adhesion Testing (ASTM D3359 - Cross-Hatch Adhesion Test)

This test assesses the adhesion of the cured coating or ink to the substrate.[8]

Protocol:

Sample Preparation: Apply the formulation to the desired substrate and cure under specified

UV conditions. Allow the cured film to condition for 24 hours.

Procedure: Make a series of parallel cuts through the coating to the substrate using a sharp

blade, followed by a second series of cuts perpendicular to the first, creating a cross-hatch

pattern.

Apply a specified pressure-sensitive tape over the cross-hatch area and then rapidly remove

it at a 180° angle.

Evaluation: Visually inspect the cross-hatch area and classify the adhesion according to the

ASTM scale (5B = no detachment, 0B = >65% detachment).

4.2.2. Yellowing Index (ASTM E313)
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This method quantifies the degree of yellowness of a cured film, which is particularly important

for clear coatings and white inks.

Protocol:

Sample Preparation: Prepare cured films on a transparent or white substrate.

Measurement: Use a spectrophotometer or colorimeter to measure the tristimulus values (X,

Y, Z) of the cured film.

Calculation: Calculate the yellowness index (YI) using the appropriate formula for the

instrument and illuminant used.

Accelerated Aging: To assess light stability, expose the cured films to a UV weathering

chamber and measure the change in YI over time.

Quantitative Data Summary (Template):

Photoinitiator
System

Adhesion (ASTM
D3359)

Initial Yellowing
Index (YI)

YI after 100h UV
Exposure

2-

Fluorobenzophenone /

TEA

[Experimental Data] [Experimental Data] [Experimental Data]

Benzophenone / TEA [Experimental Data] [Experimental Data] [Experimental Data]

Commercial

Photoinitiator X
[Experimental Data] [Experimental Data] [Experimental Data]

Safety and Handling
2-Fluorobenzophenone should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. Refer to the

Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.
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2-Fluorobenzophenone is an effective Type II photoinitiator for a wide range of UV-curable

coatings and inks. Its performance is dependent on the formulation composition, particularly

the type and concentration of the co-initiator, as well as the curing conditions. The experimental

protocols outlined in these notes provide a framework for the systematic evaluation and

optimization of formulations containing 2-Fluorobenzophenone to achieve desired application-

specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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